Cas no 54965-55-8 (Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester)
54965-55-8 structure
Product Name:Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester
CAS No:54965-55-8
MF:C12H14O4
MW:222.237164020538
CID:353192
PubChem ID:572440
Update Time:2025-04-19
Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester
- 4-(Acetyloxy)benzenepropanoic acid methyl ester
- methyl 3-(4-acetyloxyphenyl)propanoate
- DTXSID80341347
- Methyl 3-[4-(acetyloxy)phenyl]propanoate #
- UOCVMKKUMXGHFF-UHFFFAOYSA-N
- 54965-55-8
-
- Inchi: 1S/C12H14O4/c1-9(13)16-11-6-3-10(4-7-11)5-8-12(14)15-2/h3-4,6-7H,5,8H2,1-2H3
- InChI Key: UOCVMKKUMXGHFF-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC(=CC=1)CCC(=O)OC
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
54965-55-8 (Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester) Related Products
- 4919-34-0(3-(4-Ethoxyphenyl)propanoic acid)
- 22767-72-2(Ethyl 3-(4-methoxyphenyl)propanoate)
- 15823-04-8(Methyl 3-(4-methoxyphenyl)propanoate)
- 3243-40-1(3-(4-propoxyphenyl)propanoic acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent